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Compound of Interest

Compound Name: Solochrome Black

Cat. No.: B1671050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Solochrome Black T, also known as Eriochrome Black T (EBT), is a versatile azo dye widely

employed as a complexometric indicator in analytical chemistry, particularly for the

determination of metal ions such as calcium and magnesium in water hardness testing. Despite

its utility, the stability of Solochrome Black T in aqueous solutions is a critical consideration for

ensuring the accuracy and reproducibility of experimental results. This technical guide provides

a comprehensive overview of the factors influencing its stability, available quantitative data, and

protocols for its use.

Physicochemical Properties and Stability Profile
Solochrome Black T is a complex organic molecule with the chemical formula

C₂₀H₁₂N₃NaO₇S. While the solid, powdered form of Solochrome Black T is generally stable

with an indefinite shelf life if stored properly in a cool, dry place, its aqueous solutions are

known to be unstable. This instability can manifest as a fading of the solution's color over time,

which can interfere with accurate endpoint determination in titrations.

Factors Influencing Stability:

pH: The color of Solochrome Black T is highly dependent on the pH of the solution. It

exhibits different colors in acidic, neutral, and alkaline conditions due to the protonation or

deprotonation of its hydroxyl groups. The pKa values for Solochrome Black T are 6.3 and

11.5. The optimal pH range for its use as an indicator is typically between 8 and 10.
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Light: Exposure to light, particularly UV radiation, can cause the decomposition of

Solochrome Black T. Therefore, solutions should be stored in amber or opaque containers

to minimize photodegradation.

Oxidizing and Reducing Agents: Solochrome Black T is incompatible with strong oxidizing

and reducing agents, which can lead to its degradation.

Metal Ions: The presence of metal ions, such as Ca²⁺ and Mg²⁺, leads to the formation of

complexes with Solochrome Black T, resulting in a color change from blue to wine-red.

While this is the basis of its indicator function, the stability of these metal complexes is also a

factor in the overall stability of the solution.

Temperature: Elevated temperatures can accelerate the degradation of Solochrome Black
T in aqueous solutions.

Quantitative Stability Data
Quantitative data on the non-photocatalytic degradation of Solochrome Black T in aqueous

solutions is limited in the scientific literature. Most kinetic studies have focused on its

photocatalytic degradation, which involves the use of a catalyst and a light source to accelerate

decomposition.
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Parameter Condition Value Reference

Photodegradation

Rate Constant (k)

TiO₂ nanoparticles,

UV light

0.017 min⁻¹ (pseudo-

first order)
[1][2]

Photodegradation

Rate

ZnO nanoparticles,

UV light, pH 11
99.64% degradation [3]

Photodegradation

Rate Constant (k)
BaWO₄ photocatalyst 0.00994 min⁻¹ [4]

Shelf Life

(Commercial Solution)

0.1% in ethanol,

denatured

Not specified, but

stable under normal

storage

[5]

Shelf Life

(Commercial Solution)
USP Test Solution 9 months [6]

Shelf Life (Lab

Prepared Solution)

0.4 g/L in water and

ethanol
At least 2 months [7]

It is important to note that the photodegradation rate constants are specific to the experimental

conditions used and are not directly transferable to the stability of the solution under normal

storage conditions. The shelf life of commercially available solutions provides a practical

indication of its stability, which is often enhanced by the use of co-solvents or stabilizers.

Experimental Protocols
Preparation of a Stabilized Solochrome Black T Indicator
Solution
This protocol describes the preparation of a Solochrome Black T indicator solution with

enhanced stability for use in complexometric titrations.

Materials:

Solochrome Black T (powder)

Hydroxylamine hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.mdpi.com/2073-4344/12/10/1290
https://www.researchgate.net/publication/361403343_Photocatalytic_Degradation_of_Eriochrome_Black_T_Dye_by_ZnO_Nanoparticles_Using_Multivariate_Factorial_Kinetics_and_Isotherm_Models
https://pmc.ncbi.nlm.nih.gov/articles/PMC4160557/
https://www.researchgate.net/publication/222372175_Dissociation_constants_of_eriochrome_black_T_and_eriochrome_blue_black_RC_indicators_and_the_formation_constants_of_their_complexes_with_FeIII_CoII_NiII_CuII_ZnII_CdII_HgII_and_PbII_under_different_te
https://www.ijpsonline.com/articles/new-accelerating-stability-testing-protocol-for-ow-emulsions-stabilized-by-nonionic-surfactants-including-storage-temper.pdf
https://www.researchgate.net/publication/388019226_Optimization_of_Photocatalytic_Degradation_of_Eriochrome_Black_T_from_Aqueous_Solution_Using_TiO2-Biochar_Composite
https://archpdfs.lps.org/Chemicals/Eriochrome%20Black%20T.pdf
https://www.benchchem.com/product/b1671050?utm_src=pdf-body
https://www.benchchem.com/product/b1671050?utm_src=pdf-body
https://www.benchchem.com/product/b1671050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


95% Ethanol or Methanol

Distilled or deionized water

Ammonia buffer (for titrations)

Procedure:

Dissolve 0.4 to 0.5 grams of Solochrome Black T powder in 100 mL of 95% ethanol or

methanol.

Alternatively, for an aqueous-based solution, dissolve 0.4 grams of Solochrome Black T in

100 mL of distilled water. Note that this solution will be less stable.

To enhance stability, some protocols recommend the addition of a stabilizer. For example,

triethanolamine can be added to slow down polymerization.

Another method to improve stability involves the addition of hydroxylamine hydrochloride.

For a 0.5% w/v solution, dissolve 0.5 g of EBT and 2 g of hydroxylamine hydrochloride in

ethanol to a final volume of 100 mL.[4]

Store the prepared indicator solution in a tightly sealed, amber glass bottle in a cool, dark

place.

General Protocol for Assessing Aqueous Stability (UV-
Vis Spectrophotometry)
This protocol provides a general workflow for studying the stability of Solochrome Black T in

an aqueous solution over time.

Equipment:

UV-Vis Spectrophotometer

pH meter

Constant temperature incubator or water bath
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Volumetric flasks and pipettes

Amber glass storage bottles

Procedure:

Solution Preparation: Prepare a stock solution of Solochrome Black T in a suitable aqueous

buffer at a known concentration and desired pH.

Storage Conditions: Aliquot the solution into several amber glass bottles and store them

under controlled conditions (e.g., specific temperature and light exposure).

Sampling: At predetermined time intervals (e.g., 0, 24, 48, 72 hours, 1 week, etc.), withdraw

a sample from one of the bottles.

Spectrophotometric Analysis:

Record the UV-Vis absorption spectrum of the sample over a relevant wavelength range

(e.g., 400-700 nm).

Measure the absorbance at the wavelength of maximum absorption (λmax) for

Solochrome Black T.

Data Analysis:

Plot the absorbance at λmax versus time.

Calculate the percentage of Solochrome Black T remaining at each time point relative to

the initial concentration.

Determine the degradation kinetics by fitting the data to appropriate kinetic models (e.g.,

zero-order, first-order, or second-order).

Signaling Pathways and Experimental Workflows
Acid-Base Equilibrium of Solochrome Black T
The following diagram illustrates the pH-dependent color changes of Solochrome Black T in

an aqueous solution.
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Figure 1: pH-dependent forms of Solochrome Black T.

Complexometric Titration Workflow
The diagram below outlines the chemical reactions and color changes during the

complexometric titration of metal ions (M²⁺, e.g., Ca²⁺, Mg²⁺) with EDTA using Solochrome
Black T as an indicator.

Initial State (Before Titration)

During Titration

Endpoint

M²⁺ (e.g., Ca²⁺, Mg²⁺)

MIn⁻ (Red Complex)

HIn²⁻ (Blue Indicator)
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All M²⁺ complexed with EDTA
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Figure 2: Workflow of complexometric titration with EBT.

Conclusion
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The stability of Solochrome Black T in aqueous solutions is a multifaceted issue influenced by

pH, light, temperature, and the presence of other chemical species. While its solid form is

stable, its aqueous solutions have a limited shelf life. For applications requiring high accuracy, it

is recommended to use freshly prepared indicator solutions or to employ stabilization

techniques. Further research into the non-photocatalytic degradation kinetics and the

development of validated stability-indicating analytical methods would be beneficial for a more

comprehensive understanding of its stability profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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